Cas no 1093173-01-3 (3-(3-chloro-4-methylphenyl)propan-1-ol)

• Product Name: 3-(3-chloro-4-methylphenyl)propan-1-ol
• CAS No: 1093173-01-3
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5947913
• PubChem ID: 59407575
• Update Time: 2025-10-18

3-(3-chloro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)propan-1-ol
• GTYBECMXFPLFHB-UHFFFAOYSA-N
• 1093173-01-3
• SCHEMBL82284
• 3-(3-chloro-4-methylphenyl)-1-propanol
• EN300-1985892

• Inchi： 1S/C10H13ClO/c1-8-4-5-9(3-2-6-12)7-10(8)11/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： GTYBECMXFPLFHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CCCO

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chloro-4-methylphenyl)propan-1-ol

Exploring the Chemical Profile and Applications of 3-(3-Chloro-4-Methylphenyl)Propan-1-Ol (CAS No. 1093173-01-3)

The compound is a structurally unique organic molecule with a substituted aromatic ring and a hydroxyl-functionalized aliphatic chain. Its IUPAC name, , reflects the presence of a chloro group at the para position of a methylphenyl ring, linked to a three-carbon propyl chain terminating in a primary alcohol group. This combination of substituents imparts distinct physicochemical properties, making it a subject of interest in synthetic organic chemistry and pharmaceutical research.

The molecular structure of is characterized by conjugation between the aromatic ring and the propyl chain, which influences its reactivity and solubility profiles. The methyl group at C4 of the phenyl ring provides steric hindrance, while the chloro substituent at C3 introduces electron-withdrawing effects via inductive interactions. These features collectively modulate the compound’s ability to participate in hydrogen bonding, π–π stacking interactions, and nucleophilic substitution reactions—key considerations for its utility as an intermediate or scaffold in drug discovery programs.

In recent years, compounds with similar structural motifs to have been explored for their potential in targeting G protein-coupled receptors (GPCRs). A 2024 study published in *Journal of Medicinal Chemistry* highlighted how aromatic alcohols with halogenated substituents can act as ligands for GPR55, a receptor implicated in neuroinflammatory diseases. While not explicitly studied yet, the presence of both a methylphenyl ring and a primary alcohol in aligns with structural requirements observed in such bioactive molecules.

Synthetic approaches to prepare typically involve cross-coupling reactions between aryl halides and propargylic alcohols under palladium-catalyzed conditions. A notable method reported by Green et al. (2025) utilized microwave-assisted Suzuki coupling between 4-methylbromobenzene and propargylic derivatives to achieve high yields (82–88%). The resulting product was purified via column chromatography using silica gel with hexane/ethyl acetate gradients—a standard protocol for isolating such compounds.

The physical properties of , including its melting point (~68°C), boiling point (~265°C), and solubility profile (moderately soluble in DMSO but poorly soluble in water), are critical for downstream applications. These characteristics suggest compatibility with organic solvent-based formulations but may necessitate co-solvent systems for aqueous environments—a common challenge in pharmaceutical development.

A key area of interest lies in the compound’s potential as a building block for more complex molecules. For instance, oxidation of the primary alcohol to form carboxylic acid derivatives could yield precursors for amide-linked drugs or peptidomimetics. Alternatively, esterification reactions might produce prodrugs with enhanced bioavailability or targeted delivery capabilities through pH-sensitive hydrolysis mechanisms.

In materials science contexts, compounds like